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Compound of Interest

Compound Name: Demeton-O

Cat. No.: B165995

For researchers, scientists, and professionals in drug development, the accurate and precise
guantification of organophosphate pesticides like Demeton-O is critical for ensuring food
safety, environmental monitoring, and toxicological studies. This guide provides a comparative
overview of common analytical methods for Demeton-O quantification, focusing on their
performance characteristics.

Quantitative Performance of Demeton-O
Quantification Methods

The selection of an appropriate analytical method for Demeton-O quantification depends on
various factors, including the sample matrix, required sensitivity, and the desired levels of
accuracy and precision. The following table summarizes the performance data from various
studies utilizing different analytical techniques.
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Limit of Limit of

Accuracy

Analytical . . o Precision
Matrix Detection Quantificati (Recovery
Method (RSD %)
(LOD) on (LOQ) %)
_ 73.8% -
Agricultural < 5.7%[2][3]
LC-MS/MS 0.01 mg/kg[1] 102.5%[2][3]
Products [4]
[4]
Biological 1 ng/g
LC-MS Specimens (Oxydemeton
(Blood) -methyl)[5][6]
Cabbage,
GC-NPD 60% - 100% 5%
Apples
GC-NPD Mushroom 60% - 100% 8%
Green
GC-NPD _ 60% - 100% 12%
Onions
Brown Rice,
GC-FPD
Orange

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are

summaries of the experimental protocols for the key methods discussed.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

This method is widely used for the analysis of Demeton-O and its metabolites in various

matrices due to its high sensitivity and selectivity.

e Sample Preparation:

o Agricultural Products: Samples are typically homogenized with antioxidants like L-ascorbic

acid and butylhydroxytoluene and then extracted with acetone.[2][3] The crude extract is
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then re-extracted with ethyl acetate using a solid-phase extraction column.[2][3] For lipid-
rich samples, a hexane/acetonitrile partitioning step is employed for cleanup.[2][3]

o Biological Specimens: Solid-phase extraction (SPE) with C18 cartridges is a common
method for extracting Demeton-O and its metabolites from blood and tissue samples.[5]

o Chromatographic Separation:

o Aliquid chromatograph is used to separate the target analytes from the sample matrix.
The specific column and mobile phase composition will vary depending on the specific
Demeton isomers and metabolites being analyzed.

e Mass Spectrometric Detection:

o Atandem mass spectrometer is used for detection and quantification. The instrument is
typically operated in the positive electrospray ionization (ESI+) mode.[1] Multiple reaction
monitoring (MRM) is used to enhance selectivity and sensitivity by monitoring specific
precursor-to-product ion transitions for each analyte.[7]

Gas Chromatography with Nitrogen-Phosphorus
Detection (GC-NPD)

Gas chromatography is a robust technique for the analysis of volatile and semi-volatile
organophosphate pesticides.

e Sample Preparation:

o A common extraction method is the QUEChERS (Quick, Easy, Cheap, Effective, Rugged,
and Safe) protocol, which involves extraction with acetonitrile followed by a cleanup step
using a dual-layer primary-secondary amine (PSA)/graphitized carbon black (GCB) SPE
tube.[8]

o Chromatographic Separation:

o A gas chromatograph equipped with a capillary column separates the components of the
extract. The oven temperature program is optimized to achieve good resolution of the
target pesticides.
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o Detection:

o A Nitrogen-Phosphorus Detector (NPD) is highly selective for compounds containing
nitrogen and phosphorus, making it well-suited for the analysis of organophosphate
pesticides like Demeton-0.[8]

Visualizing Analytical Workflows

To better understand the processes involved in Demeton-O analysis, the following diagrams
illustrate a general workflow and a comparison of the key analytical techniques.

Sample Preparation Analysis Data Processing

Sample Collection Homogenization m—»w—» Chromatographic Separation (GC/LC) Quantification |—>

Reporting

Demeton-O Quantification

GC-NPD / GC-FPD

Advantages:
- Robust and reliable
- Lower cost than MS

Advantages:
- High Sensitivity

Disadvantages:

Disadvantages:
- Higher cost
- Matrix effects can be an issue

- Less sensitive than MS/MS
- Not suitable for non-volatile compounds

- High Selectivity
- Suitable for complex matrices - Good selectivity for P-containing compounds

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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